Cas no 84813-80-9 (Me esteer-Hypocretenoic acid)

Me esteer-Hypocretenoic acid structure
Product name:Me esteer-Hypocretenoic acid
CAS No:84813-80-9
MF:C16H20O4
MW:276.328
CID:2042559
Me esteer-Hypocretenoic acid Chemical and Physical Properties
Names and Identifiers
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- Me esteer-Hypocretenoic acid
- methyl hypocretenoate
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- Inchi: InChI=1S/C16H20O4/c1-9-5-6-12(11(3)15(18)20-4)8-16(19)10(2)7-13(17)14(9)16/h7,12,19H,3,5-6,8H2,1-2,4H3
- InChI Key: LYUNLVGDPZGFCA-UHFFFAOYSA-N
- SMILES: COC(=O)C(=C)C1CCC(C)=C2C(=O)C=C(C)C2(O)C1 |t:10,14|
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 0.789
Me esteer-Hypocretenoic acid Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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2. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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